5,6-Dihydro-1H-7,4-(azenometheno)indole
Description
5,6-Dihydro-1H-7,4-(azenometheno)indole is a bicyclic indole derivative featuring a fused azenometheno (nitrogen-containing) bridge between positions 7 and 4 of the indole core. This structural motif confers unique electronic and steric properties, making it a candidate for pharmaceutical and materials science applications.
Properties
CAS No. |
165101-75-7 |
|---|---|
Molecular Formula |
C9H8N2 |
Molecular Weight |
144.177 |
InChI |
InChI=1S/C9H8N2/c1-2-8-9-7(3-4-10-9)6(1)5-11-8/h3-5,10H,1-2H2 |
InChI Key |
KQTFMFWBUXVYOR-UHFFFAOYSA-N |
SMILES |
C1CC2=NC=C1C3=C2NC=C3 |
Synonyms |
4,7-Ethano-1H-pyrrolo[2,3-c]pyridine(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Comparisons
The following table summarizes key structural and physicochemical properties of 5,6-Dihydro-1H-7,4-(azenometheno)indole and related indole derivatives:
Key Observations :
- Hydrogen Bonding: The triazole-substituted indoles (e.g., compounds 7a, 10a ) exhibit higher hydrogen-bond acceptor counts (3–4) due to their triazole moieties, enhancing solubility and target binding compared to the simpler azenomethenoindole.
- Lipophilicity: The fluorinated indole has a higher XLogP3 (2.5), suggesting greater membrane permeability, whereas the azenomethenoindole’s estimated XLogP3 (~1.2) implies moderate hydrophilicity.
Pharmacological and Functional Insights
- Antioxidant Activity: Triazole-indole hybrids (e.g., compound 7a ) demonstrate neuroprotective effects in ischemia models, attributed to radical scavenging via triazole and methoxy groups.
- Alkaloid Mimicry: The azepinoindole framework is structurally similar to natural alkaloids, suggesting possible bioactivity in the azenomethenoindole.
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